Cas no 116943-61-4 (3-Oxazolidinesulfonamide,N-(3-nitrophenyl)-2-oxo-)

• Product Name: 3-Oxazolidinesulfonamide,N-(3-nitrophenyl)-2-oxo-
• CAS No: 116943-61-4
• Molecular Formula: C₉H₉N₃O₆S
• Molecular Weight: 287.24926
• CID: 187739
• PubChem ID: 3088079

3-Oxazolidinesulfonamide,N-(3-nitrophenyl)-2-oxo- Properties

Names and Identifiers

• 3-Oxazolidinesulfonamide,N-(3-nitrophenyl)-2-oxo-
• N-(3-Nitrophenyl)-2-oxo-1,3-oxazolidine-3-sulfonamide
• 3-Oxazolidinesulfonamide, N-(3-nitrophenyl)-2-oxo-
• N-(3-Nitrophenyl)-2-oxooxazolidine-3-sulfonamide
• N-(3-Nitrophenyl)-2-oxo-3-oxazolidinesulfonamide
• BRN 5612328
• DTXSID90151590
• N-(N'-Nitro-3 phenyl) sulfamyl oxazolidinone-2 [French]
• N-(N'-Nitro-3 phenyl) sulfamyl oxazolidinone-2
• 116943-61-4

• InChIKey： CLTWCVQPCJZHOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N3O6S/c13-9-11(4-5-18-9)19(16,17)10-7-2-1-3-8(6-7)12(14)15/h1-3,6,10H,4-5H2
• SMILES： [N+](C1=CC=CC(NS(N2CCOC2=O)(=O)=O)=C1)([O-])=O

Computed Properties

• Exact Mass: 287.02127
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 287.021206
• Heavy Atom Count: 19
• Complexity: 467
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 130

Experimental Properties

• PSA: 118.85
• Refractive Index: 1.662
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C
• Density: 1.69